Cas no 20243-59-8 (7-O-Methylluteolin)

• Product Name: 7-O-Methylluteolin
• CAS No: 20243-59-8
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD11046350
• CID: 267389
• PubChem ID: 5318214
• Update Time: 2025-11-01

7-O-Methylluteolin Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-methoxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-
• Hydroxygenkwanin
• 3',4',5-trihydroxy-7-methoxyflavanone
• 3',4',5-Trihydroxy-7-methoxyflavone
• 5,3',4'-trihydroxy-7-methoxyflavanone
• 7-O-Methylluteolin
• luteolin 7-methyl ester
• luteolin-7-methylether
• 5,3',4'-Trihydroxy-7-methoxyflavone
• [ "7-O-Methylluteolin" ]
• Luteolin 7-methyl ether
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-
• 732GA1Z079
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxychromen-4-one
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one
• 3-hydroxygenkwanin
• Luteolin 7-methylether
• MEGxp0_000798
• AC-34593
• ACon1_000842
• SCHEMBL4203893
• UNII-732GA1Z079
• HY-N1438
• FT-0697965
• 2-(3,4-Dihydroxy-phenyl)-5-hydroxy-7-methoxy-chromen-4-one
• CS-0016871
• MS-24321
• 2-(3,4-Dihydroxyphenyl)-5-Hydroxy-7-Methoxy-4h-1-Chromen-4-One
• CHEMBL183745
• BDBM50240943
• s9205
• 20243-59-8
• 6B5
• Q27266123
• A879764
• CHEBI:168675
• NCGC00169305-01
• 3'-hydroxygenkwanin
• AKOS015999029
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-chromen-4-one
• CCG-267462
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one, 9CI
• LMPK12111045
• 3',4',5-Trihydroxy 7-methoxyflavone
• DA-54169

• MDL： MFCD11046350
• Inchi： 1S/C16H12O6/c1-21-9-5-12(19)16-13(20)7-14(22-15(16)6-9)8-2-3-10(17)11(18)4-8/h2-7,17-19H,1H3
• InChI Key： RRRSSAVLTCVNIQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.26
• XLogP3: 1.7
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.538
• Melting Point: 306-308°C
• Boiling Point: 571.9 ℃ at 760 mmHg
• Flash Point: 218.4°C
• PSA: 100.13000
• LogP: 2.58540

7-O-Methylluteolin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 7-O-Methylluteolin

Introduction to 7-O-Methylluteolin (CAS No. 20243-59-8)

7-O-Methylluteolin (CAS No. 20243-59-8) is a naturally occurring flavonoid that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is a derivative of luteolin, a well-known flavonoid with a wide range of biological properties, including antioxidant, anti-inflammatory, and anticancer activities. The methylation at the 7-position of luteolin to form 7-O-Methylluteolin alters its chemical and biological properties, making it an interesting subject for further research and development.

The chemical structure of 7-O-Methylluteolin consists of a flavone backbone with a methoxy group at the 7-position. This structural modification can influence the compound's solubility, stability, and bioavailability, which are crucial factors in its potential use as a therapeutic agent. Recent studies have shown that 7-O-Methylluteolin exhibits enhanced bioavailability compared to its parent compound, luteolin, making it a promising candidate for various medicinal applications.

In the realm of pharmacology, 7-O-Methylluteolin has been extensively studied for its potential health benefits. One of the most notable areas of research is its antioxidant activity. Free radicals and oxidative stress are implicated in numerous diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have demonstrated that 7-O-Methylluteolin can effectively scavenge free radicals and reduce oxidative stress in both in vitro and in vivo models. For instance, a study published in the Journal of Agricultural and Food Chemistry reported that 7-O-Methylluteolin exhibited potent antioxidant activity, comparable to that of well-known antioxidants such as vitamin C and vitamin E.

Beyond its antioxidant properties, 7-O-Methylluteolin has also shown promise in anti-inflammatory applications. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has indicated that 7-O-Methylluteolin can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. A study published in the International Journal of Molecular Sciences found that 7-O-Methylluteolin significantly reduced inflammation in lipopolysaccharide (LPS)-induced macrophages by downregulating the expression of inflammatory genes.

The anticancer potential of 7-O-Methylluteolin has also been explored extensively. Cancer is a leading cause of mortality worldwide, and there is a continuous need for new therapeutic agents with minimal side effects. Studies have shown that 7-O-Methylluteolin can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. For example, a study published in the journal Cancer Letters reported that 7-O-Methylluteolin inhibited the growth of human breast cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9.

In addition to its direct biological activities, 7-O-Methylluteolin has been investigated for its potential as an adjuvant therapy to enhance the efficacy of existing treatments. One area of interest is its ability to sensitize cancer cells to chemotherapeutic agents. A study published in the journal Scientific Reports found that 7-O-Methylluteolin could enhance the cytotoxic effects of doxorubicin in multidrug-resistant cancer cells by reversing drug resistance mechanisms.

The natural sources of 7-O-Methylluteolin include various plants such as Scutellaria baicalensis (Chinese skullcap) and Cirsium japonicum (Japanese thistle). These plants have been used in traditional medicine for centuries due to their health-promoting properties. The extraction and purification methods for isolating 7-O-Methylluteolin strong from these natural sources have been optimized to ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 7-O-Methylluteolin (CAS No. 20243-59-8) strong > is a multifaceted compound with significant potential in various therapeutic areas. Its antioxidant, anti-inflammatory, and anticancer properties make it an attractive candidate for further research and development into novel pharmaceuticals. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, the future prospects for this compound appear promising.